Cas no 1909288-59-0 (rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride
• CAS No: 1909288-59-0
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD29055083
• CID: 5246987
• PubChem ID: 121553270
• Update Time: 2025-07-18

rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2,2-dimethyl-3-phenyl-, hydrochloride (1:1), (1S,3S)-
• rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride

• MDL： MFCD29055083
• Inchi： 1S/C12H17N.ClH/c1-12(2)10(8-13)11(12)9-6-4-3-5-7-9;/h3-7,10-11H,8,13H2,1-2H3;1H/t10-,11-;/m0./s1
• InChI Key： SDJLLVIIFVIVDW-ACMTZBLWSA-N
• SMILES： C([C@@H]1C(C)(C)[C@H]1C1C=CC=CC=1)N.Cl

Additional information on rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride

Introduction to rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine Hydrochloride (CAS No. 1909288-59-0)

rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride (CAS No. 1909288-59-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and phenyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride is defined by its cyclopropane ring, which is substituted with two methyl groups and a phenyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The racemic nature of the compound indicates the presence of both enantiomers, which can have different biological activities and pharmacokinetic properties.

Recent research studies have explored the potential therapeutic applications of rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride. One notable area of interest is its neuropharmacological properties. Studies have shown that this compound can interact with specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. For instance, it has been reported to exhibit moderate affinity for serotonin and dopamine receptors, suggesting its potential as an antidepressant or cognitive enhancer.

In addition to its neuropharmacological effects, rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies using animal models have demonstrated that this compound can reduce inflammation in various tissues, including the brain and peripheral organs. This anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and other inflammatory mediators.

The pharmacokinetic profile of rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

Safety and toxicity studies have also been conducted to evaluate the potential risks associated with the use of rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, as with any new chemical entity (NCE), further research is needed to fully understand its long-term safety profile and potential side effects.

In the context of drug development, rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride has shown promise as a lead compound for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring ways to enhance its potency and selectivity by modifying its structure or developing prodrugs that can improve its pharmacokinetic properties.

Clinical trials are an essential step in translating preclinical findings into clinical applications. While no clinical trials have yet been initiated for rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride, preclinical data support its potential as a therapeutic agent for conditions such as depression, cognitive disorders, and inflammatory diseases. Future clinical trials will be crucial in determining its efficacy and safety in human subjects.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-phenylcyclopropylmethanamine hydrochloride (CAS No. 1909288-59-0) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more data become available from preclinical studies and clinical trials, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various medical conditions.